
Minimizing thermal lensing effects in LBO at
high powers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Lithium triborate

Cat. No.: B1260262

Get Quote

Technical Support Center: LBO Crystals at High
Powers
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Lithium Triborate (LBO) crystals at high power levels.

Frequently Asked Questions (FAQs)
Q1: What is thermal lensing and why is it a concern with LBO crystals at high powers?

A1: Thermal lensing is a phenomenon where a laser beam passing through an optical material,

such as an LBO crystal, creates a temperature gradient. This gradient, in turn, induces a

refractive index gradient in the crystal, causing it to act like a lens. At high laser powers, the

absorbed energy can lead to significant thermal lensing, which can distort the beam profile,

alter the beam's focal point, and ultimately reduce the efficiency and stability of nonlinear

frequency conversion processes like second-harmonic generation (SHG).[1][2]
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Q2: How does LBO compare to other nonlinear crystals like BBO and KTP for high-power

applications?

A2: LBO is often the preferred crystal for high-power applications due to its high damage

threshold and minimal thermal lensing compared to other common nonlinear crystals.[3][4]

While BBO has a high nonlinear coefficient, it is more susceptible to thermal effects. KTP also

has a high nonlinear coefficient but can suffer from "gray tracking" at high power levels. LBO's

lower walk-off angle also contributes to better beam quality and higher conversion efficiency in

high-power systems.[4]

Q3: What is non-critical phase matching (NCPM) and how does it relate to thermal effects in

LBO?

A3: Non-critical phase matching (NCPM) is a technique where the crystal is cut and

temperature-tuned so that the fundamental and second-harmonic waves have the same

refractive index without angular adjustments.[5][6] This method is advantageous because it

eliminates the walk-off effect, leading to a higher effective nonlinear coefficient and a wider

acceptance angle.[6][7] By precisely controlling the crystal's temperature with an oven, NCPM

can be achieved, which also helps to stabilize the crystal's properties against thermal

fluctuations caused by the high-power laser.[5][8]

Q4: What are the key thermal properties of LBO that I should be aware of?

A4: The key thermal properties of LBO include its thermo-optic coefficients (dn/dT), thermal

conductivity, and thermal expansion coefficients. These properties determine how the crystal's

refractive index and physical dimensions change with temperature, which directly impacts

thermal lensing and phase-matching stability.[2]

Data Presentation: Thermal and Optical Properties
of LBO
The following tables summarize key quantitative data for LBO crystals, which are crucial for

modeling and mitigating thermal lensing effects.

Table 1: Thermal Properties of LBO

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://en.crystock.com/page-20-39.html
https://www.meta-laser.com/news/comparing-different-nonlinear-optical-crystals-70339590.html
https://www.meta-laser.com/news/comparing-different-nonlinear-optical-crystals-70339590.html
https://www.thorlabs.com/newgrouppage9.cfm?objectgroup_ID=16709
https://www.castech.com/product/LBO---Lithium-Triborate-121.html
https://www.castech.com/product/LBO---Lithium-Triborate-121.html
https://unitedcrystals.com/LBOProp.html
https://www.thorlabs.com/newgrouppage9.cfm?objectgroup_ID=16709
https://www.thorlabs.com/newgrouppage9.cfm?objectgroup_ID=17213
https://www.researchgate.net/publication/249969596_Modeling_of_Thermal_Lensing_in_Nonlinear_Optical_Crystals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units

Thermal Conductivity 3.5 W/(m·K)

Thermal Expansion Coefficient

(αx)
10.8 x 10⁻⁵ /K

Thermal Expansion Coefficient

(αy)
-8.8 x 10⁻⁵ /K

Thermal Expansion Coefficient

(αz)
3.4 x 10⁻⁵ /K

Data sourced from Newlight Photonics Inc. and Laser Components GmbH.[9][10]

Table 2: Thermo-Optic Coefficients (dn/dT) of LBO

Coefficient Value (λ in µm) Units

dnx/dT (-3.76λ + 2.30) x 10⁻⁶ /°C

dny/dT (6.01λ - 19.40) x 10⁻⁶ /°C

dnz/dT (1.50λ - 9.70) x 10⁻⁶ /°C

Data sourced from Newlight Photonics Inc.[9]

Table 3: Comparison of Nonlinear Optical Crystals

Property LBO BBO KTP

Damage Threshold

(GW/cm²)
18.9 (1.3 ns pulse) ~7.5 (1.3 ns pulse) ~0.5 (1 ns pulse)

Walk-off Angle (mrad) Small Large Moderate

Thermal Lensing Minimal Significant Moderate

Effective Nonlinear

Coefficient (pm/V)

~0.85 (Type I SHG @

1064 nm)

~2.0 (Type I SHG @

1064 nm)

~3.2 (Type II SHG @

1064 nm)
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This table presents a qualitative and quantitative comparison. Exact values can vary based on

crystal quality and experimental conditions.[3][4][11]

Troubleshooting Guide
This guide addresses common issues encountered when using LBO crystals at high powers.

Problem 1: Decreasing conversion efficiency as laser power increases.

This is a classic symptom of thermal lensing and thermal dephasing. The temperature gradient

in the crystal disrupts the phase-matching condition.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for decreasing conversion efficiency.

Problem 2: Beam distortion or pointing instability at high power.

Thermal lensing can cause the output beam to become distorted (e.g., elliptical or asymmetric)

and can lead to changes in the beam's propagation direction.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for beam distortion and instability.

Experimental Protocols
Protocol 1: Measurement of Thermal Lensing in LBO

This protocol describes a method to quantify the thermal lens induced in an LBO crystal.

Objective: To measure the focal length of the thermal lens as a function of input laser power.

Materials:

High-power laser source

LBO crystal in a temperature-controlled mount
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Focusing and collimating lenses

Beam profiler (e.g., CCD camera or scanning slit profiler)

Power meter

Methodology:

Setup:

Place the LBO crystal at the focus of a lens.

Collimate the beam after it passes through the crystal.

Position the beam profiler at a fixed distance after the collimating lens.

Initial Measurement (Low Power):

Set the laser to a low power where thermal effects are negligible.

Measure the beam profile (diameter and M²) with the beam profiler. This is your baseline.

High-Power Measurements:

Increase the laser power in steps.

At each power level, allow the crystal to reach thermal equilibrium.

Measure the beam profile. The change in beam divergence is indicative of the thermal

lens.

Data Analysis:

Calculate the change in beam waist and divergence at each power level.

Use the ABCD matrix formalism for Gaussian beams to calculate the focal length of the

induced thermal lens. The thermal lens can be modeled as a thin lens placed at the center

of the crystal.
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Protocol 2: Optimizing SHG Efficiency with Temperature Tuning (NCPM)

Objective: To find the optimal temperature for non-critical phase matching (NCPM) to maximize

second-harmonic generation (SHG) efficiency.

Materials:

Pulsed or CW laser source

NCPM-cut LBO crystal

Precision crystal oven with a temperature controller[8][12]

Dichroic mirror to separate the fundamental and second-harmonic beams

Two power meters

Methodology:

Setup:

Mount the LBO crystal in the oven.

Align the laser beam through the crystal.

Place the dichroic mirror after the crystal to separate the fundamental and SHG beams.

Use one power meter to measure the fundamental power and the other for the SHG

power.

Temperature Scan:

Set the laser to a moderate, stable power.

Slowly ramp the temperature of the crystal oven across the expected NCPM temperature

range. A slow heating rate is recommended for LBO to prevent coating damage due to

inhomogeneous expansion.[12]

Record the SHG power at each temperature point.
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Data Analysis:

Plot the SHG power as a function of temperature.

The temperature at which the SHG power is maximum is the optimal NCPM temperature.

High-Power Optimization:

Set the oven to the optimal NCPM temperature.

Gradually increase the laser power to the desired operational level.

Fine-tune the temperature to compensate for any thermal shifts at high power and

maximize the SHG output. High-precision temperature control is crucial for maintaining

stable high-power SHG.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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